Cas no 2034247-55-5 (2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide
• CAS No: 2034247-55-5
• MF: C₁₇H₁₆F₂N₄O₃S
• MW: 394.395749092102
• CID: 5348513
• Update Time: 2025-06-08

2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2,4-difluorobenzenesulfonamide
• 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide

• Inchi： 1S/C17H16F2N4O3S/c18-11-1-6-16(14(19)9-11)27(24,25)23-12-2-4-13(5-3-12)26-17-15(10-20)21-7-8-22-17/h1,6-9,12-13,23H,2-5H2
• InChI Key： YEZCWDNSPFWDAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NC1CCC(CC1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• XLogP3: 2.3
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide (CAS No. 2034247-55-5)

2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide, identified by its CAS number 2034247-55-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule is characterized by its intricate structural framework, which includes a benzene ring substituted with fluorine atoms at the 2 and 4 positions, a sulfonamide functional group, and a cyclohexyl moiety linked to a pyrazinyl group through an oxygen atom. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of fluorine atoms in the molecule is strategically significant, as fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In recent years, the incorporation of fluorinated aromatic compounds into drug molecules has been extensively studied due to their demonstrated pharmacological benefits. The sulfonamide group is another key feature that contributes to the compound's potential therapeutic properties. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of these functional groups in 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide suggests that it may exhibit multiple modes of action, making it a versatile tool for pharmacological investigation.

The cyclohexyl ring in this compound is configured in a specific stereochemical arrangement ((1r,4r)), which can influence its interactions with biological targets. Stereoisomers are known to exhibit different pharmacological profiles due to variations in their spatial orientation. The 3-cyanopyrazin-2-yl group attached to the cyclohexyl ring introduces additional complexity and potential for selective binding. Pyrazine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor modulation. The cyanide substituent further enhances the molecular diversity of this compound, opening up possibilities for unique interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide with greater accuracy. These computational tools have been instrumental in identifying potential drug candidates that may modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of this compound make it an attractive scaffold for designing novel therapeutic agents that can interact with specific enzymes or receptors with high selectivity.

In the realm of medicinal chemistry, the development of new scaffolds that combine multiple pharmacophores is a common strategy to enhance drug efficacy and reduce side effects. The fluorinated benzene ring, sulfonamide group, and pyrazinyl-cyclohexyl moiety in 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide represent a well-designed combination that could lead to the discovery of novel therapeutic entities. Such molecules are particularly valuable for hit identification and optimization programs aimed at developing drugs with improved pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance scalability, which is crucial for industrial applications. The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies tailored to introducing fluorine atoms at specific positions within complex molecular frameworks.

As research progresses, the potential applications of 2,4-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide are likely to expand beyond traditional pharmaceutical uses. For instance, its structural motifs could be adapted for use in agrochemicals or as intermediates in material science applications. The versatility of this compound underscores the importance of investing in fundamental research that explores novel chemical entities with diverse potential applications.

The role of collaboration between academic institutions and pharmaceutical companies cannot be overstated in advancing the development of new drugs based on compounds like 2034247-55-5. Such partnerships facilitate the translation of laboratory discoveries into clinical candidates through shared expertise and resources. As computational biology and artificial intelligence continue to revolutionize drug discovery pipelines, compounds like this one will serve as valuable starting points for generating innovative therapeutic solutions.

In conclusion,2,4-difluoro-N-[ (1r , 4 r ) - 4 - [ ( 3 - cyanopyrazin - 2 - yl ) oxy ] cyclohexyl ] benzene - 1 - sulfonamide represents a promising chemical entity with multifaceted applications in pharmaceutical research. Its unique structural features position it as a candidate for further exploration in drug development programs aimed at addressing unmet medical needs. As scientific understanding continues to evolve , compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine .